Cas no 74587-15-8 ( )

• Product Name: &nbsp
• CAS No: 74587-15-8
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 979396
• PubChem ID: 230180
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• benzyl (4-methoxyphenyl)acetate
• BENZYL 3-HYDROXYPHENYLACETATE
• benzyl 4-methoxyphenylacetate
• benzyl p-methoxyphenylacetate
• SCHEMBL11684699
• AKOS017001708
• NSC-24766
• DTXSID00996095
• NSC24766
• 74587-15-8
•  

• Inchi： 1S/C16H16O3/c1-18-15-9-7-13(8-10-15)11-16(17)19-12-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
• InChI Key： MCJLGGZHLZDDGT-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC(=CC=1)OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.11000
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.98110